Cas no 1518380-51-2 (2,2-dimethyl-3-(oxan-2-yl)propanoic acid)

• Product Name: 2,2-dimethyl-3-(oxan-2-yl)propanoic acid
• CAS No: 1518380-51-2
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 5577185
• PubChem ID: 79426402
• Update Time: 2025-10-17

2,2-dimethyl-3-(oxan-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-propanoic acid, tetrahydro-α,α-dimethyl-
• 2,2-dimethyl-3-(oxan-2-yl)propanoic acid
• 2,2-Dimethyl-3-(tetrahydro-2h-pyran-2-yl)propanoic acid

• Inchi： 1S/C10H18O3/c1-10(2,9(11)12)7-8-5-3-4-6-13-8/h8H,3-7H2,1-2H3,(H,11,12)
• InChI Key： KAFJCCLBWLNHOS-UHFFFAOYSA-N
• SMILES： C(C1OCCCC1)C(C)(C)C(=O)O

Experimental Properties

• Density: 1.038±0.06 g/cm3(Predicted)
• Boiling Point: 295.5±13.0 °C(Predicted)
• pka: 4.76±0.10(Predicted)

Additional information on 2,2-dimethyl-3-(oxan-2-yl)propanoic acid

Comprehensive Overview of 2,2-dimethyl-3-(oxan-2-yl)propanoic acid (CAS No. 1518380-51-2): Properties, Applications, and Industry Insights

2,2-dimethyl-3-(oxan-2-yl)propanoic acid (CAS No. 1518380-51-2) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This branched-chain carboxylic acid, characterized by a tetrahydropyran (oxane) ring and dimethyl substitution, exhibits remarkable stability and reactivity patterns that make it valuable for synthetic applications. Recent studies highlight its potential as a chiral building block in asymmetric synthesis, particularly for bioactive molecule development.

The compound's lipophilic nature and steric hindrance from the 2,2-dimethyl group contribute to its distinctive physicochemical properties. With a molecular weight of 186.25 g/mol and the presence of both carboxylic acid functionality and ether oxygen, it demonstrates balanced polarity suitable for various formulation systems. Researchers are particularly interested in its conformational rigidity imparted by the oxane ring, which enhances molecular recognition in target interactions—a property increasingly sought after in drug discovery and material science applications.

Current market trends show growing demand for heterocyclic carboxylic acids like 1518380-51-2, driven by the pharmaceutical industry's need for novel scaffold structures. The compound's oxane moiety provides metabolic stability while the acid group allows for further derivatization—key considerations in developing prodrug strategies and bioconjugates. Analytical techniques including HPLC purification and NMR characterization confirm its high purity (>98%) in commercial samples, meeting stringent requirements for research applications.

Environmental and regulatory aspects of 2,2-dimethyl-3-(oxan-2-yl)propanoic acid synthesis have become focal points, with manufacturers adopting green chemistry principles to optimize production. Recent process innovations utilize catalytic hydrogenation and flow chemistry techniques to improve yield while reducing waste. These advancements address growing concerns about sustainable synthesis in fine chemical production—a topic frequently searched by professionals in chemical databases and academic literature.

Emerging applications in flavor and fragrance formulations demonstrate the compound's versatility beyond pharmaceutical uses. Its structural similarity to certain natural product derivatives makes it valuable for creating synthetic analogs with enhanced stability profiles. The 1518380-51-2 market is projected to grow steadily, particularly in regions with strong specialty chemical manufacturing capabilities, as indicated by recent industry reports analyzing fine chemical demand trends.

Quality control protocols for CAS 1518380-51-2 emphasize comprehensive spectroscopic verification and chromatographic purity assessment. The compound's stability under various storage conditions (recommended at 2-8°C in inert atmosphere) ensures reliable performance in research settings. These technical specifications are crucial for researchers searching for high-purity building blocks or custom synthesis intermediates in their workflow optimization.

Future research directions for 2,2-dimethyl-3-(oxan-2-yl)propanoic acid may explore its potential in polymeric materials and coordination chemistry applications. The compound's ability to serve as a chelating ligand precursor or monomer unit opens possibilities in material science—an area receiving increasing attention in scientific literature. Such multidisciplinary applications highlight why this compound remains a subject of active investigation across chemical research domains.